molecular formula C5H15ClNO3P B8619026 Diethyl (aminomethyl)phosphonate hydrochloride

Diethyl (aminomethyl)phosphonate hydrochloride

Cat. No. B8619026
M. Wt: 203.60 g/mol
InChI Key: QNEUSMOUOOSHKT-UHFFFAOYSA-N
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Description

Diethyl (aminomethyl)phosphonate hydrochloride is a useful research compound. Its molecular formula is C5H15ClNO3P and its molecular weight is 203.60 g/mol. The purity is usually 95%.
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properties

Product Name

Diethyl (aminomethyl)phosphonate hydrochloride

Molecular Formula

C5H15ClNO3P

Molecular Weight

203.60 g/mol

IUPAC Name

diethoxyphosphorylmethanamine;hydrochloride

InChI

InChI=1S/C5H14NO3P.ClH/c1-3-8-10(7,5-6)9-4-2;/h3-6H2,1-2H3;1H

InChI Key

QNEUSMOUOOSHKT-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(CN)OCC.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of diethyl N-benzylaminomethylphosphonate (30.1 g., 0.117 mole) in absolute ethanol (400 ml.) is treated with 0.9 N HCl in ethanol (130 ml.) and hydrogenated at 45 psi with 10% palladium on carbon (6.6 g.) for 19 hours. The resulting mixture is filtered through a packed pad of diatomaceous earth to remove the catalyst. Evaporation of the filtrate under reduced pressure gives a clear residue which is successively dissolved in ethanol and benzene and evaporated in vacuo to give diethyl aminomethylphosphonate hydrochloride (23.2 g.) as a white powder. nmr (DMSO-d6)τ 8.73 (t, 6, J=7Hz, CH2CH3), 6.76 (d, 2, J=13.5Hz, CH2), 5.87 (d of q, 4, J=7Hz and J=8Hz, CH2) and 1.42 (br s, 3, NH3).
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